Cas no 88589-21-3 (1,3-Dithiane-2,2-dibutanoic acid, monomethyl ester)

• Product Name: 1,3-Dithiane-2,2-dibutanoic acid, monomethyl ester
• CAS No: 88589-21-3
• MF: C₁₃H₂₁O₄S₂
• MW: 305.433441877365
• CID: 627684
• PubChem ID: 71318879
• Update Time: 2025-04-19

1,3-Dithiane-2,2-dibutanoic acid, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane-2,2-dibutanoic acid, monomethyl ester
• 4-[2-(4-methoxy-4-oxobutyl)-1,3-dithian-2-yl]butanoate
• DTXSID80748938
• 88589-21-3

• Inchi： 1S/C13H22O4S2/c1-17-12(16)6-3-8-13(7-2-5-11(14)15)18-9-4-10-19-13/h2-10H2,1H3,(H,14,15)/p-1
• InChI Key： ZRLDQUMHCYZIRW-UHFFFAOYSA-M
• SMILES： S1CCCSC1(CCCC(=O)[O-])CCCC(=O)OC

Computed Properties

• Exact Mass: 305.08812649g/mol
• Monoisotopic Mass: 305.08812649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 117Ų